A Technical Guide to the Natural Plant Sources of 4-O-p-Coumaroylquinic Acid
A Technical Guide to the Natural Plant Sources of 4-O-p-Coumaroylquinic Acid
For Researchers, Scientists, and Drug Development Professionals
Introduction
4-O-p-Coumaroylquinic acid is a natural phenolic compound belonging to the hydroxycinnamic acid derivative class. Structurally, it is an ester formed from the condensation of the carboxy group of p-coumaric acid with the 4-hydroxy group of (-)-quinic acid.[1] This compound is a member of the broader category of chlorogenic acids and is found in a variety of plant sources, including common fruits and vegetables. Possessing notable antioxidant, anti-inflammatory, and antimicrobial properties, 4-O-p-Coumaroylquinic acid has garnered significant attention within the pharmaceutical and nutraceutical industries for its potential therapeutic applications. This document provides a comprehensive overview of its natural plant sources, biosynthesis, and the experimental protocols for its extraction, isolation, and quantification.
Natural Plant Sources and Quantitative Data
4-O-p-Coumaroylquinic acid is distributed across a wide range of plant families. It is particularly abundant in pome and stone fruits, as well as in other plants and beverages like coffee.[2] The concentration of this compound can vary significantly depending on the plant species, cultivar, part of the plant, and processing methods. The following table summarizes the known plant sources and available quantitative data.
| Plant Species (Scientific Name) | Plant Family | Plant Part / Product | Concentration of 4-O-p-Coumaroylquinic acid |
| Malus domestica (Apple) | Rosaceae | Juice | Present; concentration varies by cultivar and processing. Found in ciders made with Saccharomyces cerevisiae.[3] |
| Pyrus communis (Pear) | Rosaceae | Fruit | Identified as a potential biomarker for consumption.[4] |
| Prunus armeniaca (Apricot) | Rosaceae | Fruit | Identified as a potential biomarker for consumption.[2][4] |
| Prunus avium (Sweet Cherry) | Rosaceae | Fruit | Identified as a potential biomarker for consumption.[2][4] |
| Prunus cerasus (Sour Cherry) | Rosaceae | Fruit | Found in the fruit.[2] |
| Prunus domestica (Plum) | Rosaceae | Fruit | Found in the fruit.[2] |
| Prunus persica (Peach) | Rosaceae | Fruit | Found in the fruit.[2] |
| Eriobotrya japonica (Loquat) | Rosaceae | Fruit | Identified as a potential biomarker for consumption.[5] |
| Ribes uva-crispa (Gooseberry) | Grossulariaceae | Fruit | Identified as a potential biomarker for consumption.[2][4] |
| Artemisia capillaris | Asteraceae | Whole Plant | Listed as a known source organism.[2] |
| Camellia sinensis (Tea) | Theaceae | Leaves | Listed as a known source organism.[2] |
| Viburnum dilatatum | Adoxaceae | Whole Plant | Listed as a known source organism.[2] |
| Onobrychis viciifolia (Sainfoin) | Fabaceae | Forage Legume | Identified and quantified in the plant.[2] |
| Coffea sp. (Coffee) | Rubiaceae | Beans | Commonly found in coffee. |
| Apple Cider | - | Beverage | Higher concentrations found in ciders fermented with S. cerevisiae compared to S. pombe.[3] |
| KBT (Kudingcha Bitter Tea) | - | Beverage | Identified as an astringent contributing compound, with concentrations ranging from 40.20 ± 0.15 to 65.53 ± 0.22 µM in various grades.[6] |
| HBAV (Honey Black Vinegar) | - | Beverage | Content level reported as 13.5 mg in 100 mL.[6] |
Biosynthesis of 4-O-p-Coumaroylquinic Acid
The biosynthesis of 4-O-p-Coumaroylquinic acid in plants occurs via the phenylpropanoid pathway. This metabolic route is responsible for the synthesis of a wide array of phenolic compounds. The process begins with the amino acid phenylalanine, which is converted through a series of enzymatic reactions to p-coumaroyl-CoA. This activated intermediate can then be esterified with quinic acid, a reaction catalyzed by a hydroxycinnamoyl-CoA:quinate hydroxycinnamoyl transferase (HQT) enzyme, to form various p-coumaroylquinic acid isomers, including the 4-O- derivative.
Caption: The phenylpropanoid pathway leading to 4-O-p-Coumaroylquinic acid.
Experimental Protocols
The following sections detail generalized methodologies for the extraction, isolation, and quantification of 4-O-p-Coumaroylquinic acid from plant materials.
Extraction of Phenolic Compounds
The objective of the extraction protocol is to efficiently remove phenolic compounds, including 4-O-p-Coumaroylquinic acid, from the plant matrix while minimizing their degradation.
Methodology:
-
Sample Preparation: Fresh plant material is washed, dried, and ground into a fine powder to increase the surface area for solvent contact. Lyophilization (freeze-drying) is often preferred to prevent thermal degradation of target compounds.
-
Solvent Extraction: The powdered plant material is extracted with a suitable solvent. Methanol (B129727) or aqueous methanol is commonly used due to its effectiveness in dissolving phenolic compounds.[7] The extraction can be performed using methods such as maceration, sonication, or Soxhlet extraction.[7] For some matrices, alkaline hydrolysis (e.g., with 2M NaOH) can be employed to release ester-bound phenolic acids.[8]
-
Filtration and Concentration: The resulting mixture is filtered to remove solid plant debris. The filtrate, containing the crude extract, is then concentrated under reduced pressure using a rotary evaporator to remove the extraction solvent.
-
Liquid-Liquid Partitioning (Optional): The concentrated crude extract can be re-dissolved in water and partitioned with a series of immiscible organic solvents of increasing polarity (e.g., hexane, ethyl acetate) to separate compounds based on their polarity and remove interfering substances like lipids and chlorophyll.
Caption: General workflow for the extraction of phenolic compounds from plant material.
Isolation by Semi-Preparative HPLC
Following crude extraction, semi-preparative High-Performance Liquid Chromatography (HPLC) is a robust technique for isolating 4-O-p-Coumaroylquinic acid in a highly pure form.[6]
Methodology:
-
Sample Preparation: The crude or partially purified extract is dissolved in a small volume of the initial mobile phase and filtered through a 0.45 µm syringe filter to remove any particulate matter.
-
Chromatographic System: A semi-preparative HPLC system equipped with a suitable column (e.g., C18) is used. The mobile phase typically consists of a gradient of an aqueous solvent (e.g., water with 0.1% formic acid) and an organic solvent (e.g., acetonitrile (B52724) or methanol).
-
Method Development: An analytical scale HPLC method is first developed to determine the retention time of 4-O-p-Coumaroylquinic acid. This method is then scaled up for the semi-preparative system.
-
Fraction Collection: The extract is injected onto the column. The eluent is monitored by a UV detector at a wavelength where p-coumaroyl derivatives absorb strongly (around 310-325 nm). The fraction corresponding to the peak of 4-O-p-Coumaroylquinic acid is collected.
-
Purity Analysis: The purity of the collected fraction is confirmed using analytical HPLC and its structure is verified using techniques like Mass Spectrometry (MS) and Nuclear Magnetic Resonance (NMR) spectroscopy.[6]
Caption: Workflow for the isolation of 4-O-p-Coumaroylquinic acid via semi-preparative HPLC.
Quantification by RP-HPLC
Reverse-Phase High-Performance Liquid Chromatography (RP-HPLC) coupled with a UV or MS detector is the most common and reliable method for the quantitative analysis of 4-O-p-Coumaroylquinic acid in plant extracts.
Methodology:
-
Standard Preparation: A stock solution of a pure 4-O-p-Coumaroylquinic acid standard is prepared in a suitable solvent (e.g., methanol). A series of calibration standards are prepared by diluting the stock solution to known concentrations.
-
Sample Preparation: The plant extract is dissolved in the mobile phase, filtered through a 0.45 µm syringe filter, and placed in an HPLC vial.
-
Chromatographic Conditions:
-
Column: A C18 analytical column (e.g., 250 mm x 4.6 mm, 5 µm) is typically used.
-
Mobile Phase: A gradient elution is often employed, using a mixture of acidified water (e.g., with 0.1% formic or acetic acid) as solvent A and an organic solvent like methanol or acetonitrile as solvent B.[7]
-
Flow Rate: A typical flow rate is 1.0 mL/min.[7]
-
Detection: UV detection is performed at the maximum absorbance wavelength for the compound (around 310 nm).[7]
-
-
Analysis and Calculation:
-
The calibration standards are injected to generate a calibration curve (peak area vs. concentration).
-
The plant extract sample is then injected.
-
The peak corresponding to 4-O-p-Coumaroylquinic acid is identified by comparing its retention time with that of the pure standard.
-
The concentration of the compound in the extract is calculated by interpolating its peak area on the calibration curve.
-
Conclusion
4-O-p-Coumaroylquinic acid is a widely distributed natural product with significant potential for health applications. Pome and stone fruits, such as apples, pears, and cherries, represent major dietary sources. Standard phytochemical methods, centered around solvent extraction followed by chromatographic separation and analysis, are well-established for the effective isolation and quantification of this compound. The data and protocols presented in this guide offer a foundational resource for researchers engaged in the study and development of natural products.
References
- 1. CHEBI:1945 [ebi.ac.uk]
- 2. CNP0162881.1 - COCONUT [coconut.naturalproducts.net]
- 3. 3-O-p-Coumaroylquinic acid | CAS:5746-55-4 | High Purity | Manufacturer BioCrick [biocrick.com]
- 4. Human Metabolome Database: Showing metabocard for 4-p-Coumaroylquinic acid (HMDB0301710) [hmdb.ca]
- 5. Showing Compound 4-O-p-Coumaroylquinic acid (FDB001849) - FooDB [foodb.ca]
- 6. researchgate.net [researchgate.net]
- 7. Isolation, Characterization, and RP-HPLC Estimation of P-Coumaric Acid from Methanolic Extract of Durva Grass (Cynodon dactylon Linn.) (Pers.) - PMC [pmc.ncbi.nlm.nih.gov]
- 8. [PDF] Extraction of p-coumaric acid from agricultural residues and separation using ‘sugaring out’ | Semantic Scholar [semanticscholar.org]
